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Compound of Interest

Compound Name: DL-O-Methylserine

Cat. No.: B1266423

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling DL-O-Methylserine. It is intended for researchers, scientists, and
drug development professionals to ensure personal safety and maintain a secure laboratory
environment.

Chemical Identifier:

Name: DL-O-Methylserine

CAS Number: 19794-53-7

Molecular Formula: CaHaNO3

Molecular Weight: 119.12 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)

DL-O-Methylserine is classified as an irritant.[1] GHS data for the related compound O-
Methylserine indicates that it causes skin and serious eye irritation, and may cause respiratory
irritation.[2] Therefore, adherence to the following PPE guidelines is mandatory.
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PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI 287.1
standards.

Nitrile gloves are
recommended. For prolonged
) ) ) contact or when handling
Hand Protection Chemical-Resistant Gloves - )
larger quantities, consider
double-gloving or using thicker,

chemical-resistant gloves.

Along-sleeved lab coat, fully
buttoned, is required. A
] chemical-resistant apron worn
Body Protection Laboratory Coat ) ]
over the lab coat is advised for
operations with a higher risk of

splashing.

All handling of DL-O-

Methylserine powder and

preparation of solutions should
) ) ) be conducted within a certified

Respiratory Protection Fume Hood / Respirator )

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved N95

respirator or higher is required.

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the
compound.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly sealed container in a cool, dry, and dark place.[1]
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» Keep in an inert atmosphere and at room temperature.[1]
2. Preparation and Handling:

» All weighing and solution preparation must be conducted in a certified chemical fume hood to
avoid inhalation of dust.

o Use dedicated spatulas and weighing boats.

e Avoid generating dust.

e Ensure an eyewash station and safety shower are readily accessible.
3. In Case of Exposure or Spill:

o Skin Contact: Immediately wash the affected area with soap and plenty of water and remove
contaminated clothing.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

e Minor Spill: For a small spill, carefully scoop the solid material into a labeled waste container.
Clean the area with a damp cloth, and dispose of the cloth as hazardous waste.

e Major Spill: Evacuate the area and prevent entry. Contact your institution's Environmental
Health and Safety (EHS) department.

Disposal Plan

Proper disposal of DL-O-Methylserine and any associated waste is essential to prevent
environmental contamination and comply with regulations.
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e Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and
sealed container. Do not dispose of down the drain or in regular trash.

o Contaminated Materials: Any materials that have come into contact with DL-O-
Methylserine, such as gloves, weighing paper, and pipette tips, should be considered
hazardous waste and disposed of in a designated, sealed container.

e Solutions: Aqueous and organic solutions containing DL-O-Methylserine should be
collected in separate, appropriately labeled hazardous waste containers.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific guidance.

Experimental Protocols

While specific experimental protocols will vary based on the research application, the following
general workflow should be followed when handling DL-O-Methylserine.
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Caption: Experimental workflow for handling DL-O-Methylserine.
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Signaling Pathways and Logical Relationships

The following diagram illustrates the decision-making process for handling a chemical spill of
DL-O-Methylserine.
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Caption: Decision tree for responding to a DL-O-Methylserine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. O-Methylserine | C4AH9NO3 | CID 88250 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. file.medchemexpress.com [file.medchemexpress.com]
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[https://www.benchchem.com/product/b1266423#personal-protective-equipment-for-
handling-dl-o-methylserine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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